Bonducellpin C

Chinese Name

Bonducellpin C

English Name

Bonducellpin C

标识符

CAS No.

197781-84-3

Molecular Formula

C23H32O7

Molecular Weight

420.5020

Compound details reference Kuujia Chemical Encyclopedia: 197781-84-3

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

10%

8/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled8

druglikeness.missing70

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

404.4900

druglikeness.valid

TPSA

119.8900

druglikeness.valid

pKa_acidic

pKa_basic

LogP

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

corneal_permeability

HIA

bioavailability

PPB

tissue_distribution

blood_brain_barrier

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

糖尿病

Diabetes Mellitus

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)SGLT2 (SGLT2)

炎症性疾病

Inflammatory disease

Corresponding Targets:

[object (N/A)TLR4 (TLR4)PTPN1 (PTPN1)

癌症

Cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

氧化应激相关疾病

Oxidative Stress-Related Diseases

Corresponding Targets:

[object (N/A)PRKCA (PRKCA)NFE2L2 (NFE2L2)

微生物感染

Microbial Infections

Corresponding Targets:

[object (N/A)TLR4 (TLR4)TOP2A (TOP2A)

Plant Sources

No plant sources

相关化合物

麦冬苷元-3-O-α-L-吡喃鼠李糖基（1→2）-β-D-吡喃葡萄

Ophiogenin 3-O-α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside

Bonducellpin C

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Bonducellpin C

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.43%3/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability0%0/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution0%0/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration0%0/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity0%0/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物